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Denatonium Chloride solubility in water and
organic solvents

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Denatonium Chloride

CAS No.: 1674-99-3

Cat. No.: S580827

Solubility and Physical Properties

The following tables consolidate key technical data for denatonium chloride.

Table 1: Solubility Profile of Denatonium Chloride

Solvent Solubility
Water Soluble [1]
Methanol Slightly soluble [1]
Chloroform Slightly soluble [1]

Table 2: Key Physical Properties

Property Specification
Melting Point 174 - 176 °C [1]
Molecular Formula Cy1H29CIN,O [1]
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Property Specification

Molecular Weight 360.93 g/mol [1]

For context, the closely related compound denatonium benzoate is also freely soluble in water and
alcohol, and very soluble in chloroform and methanol [2]. Another salt, denatonium saccharide, is noted

to be only slightly soluble in water but soluble in chloroform, isopropanol, and dimethyl sulfoxide [3].

Synthesis and Experimental Workflow

Denatonium chloride is synthesized through the quaternization of lidocaine. The following diagram

illustrates this process and the subsequent anion exchange to form other denatonium salts.

(Lidocaine) (Benzyl Chloride)
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Synthesis pathway for denatonium salts via quaternization and anion exchange.

Synthesis Protocol [4]:

e Step 1: Combine lidocaine, acetonitrile, benzyl chloride, and a catalytic amount of potassium iodide in

a round-bottom flask.
e Step 2: Heat the mixture under reflux at 80°C for 2 hours.
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e Step 3: Remove the acetonitrile solvent under reduced pressure using a rotary evaporator.

e Step 4: Crush the raw product and mix it with ethyl acetate. Separate the solid via vacuum filtration
and wash with more ethyl acetate.

e Step 5: Dry the resulting denatonium chloride under vacuum at 80°C for one hour.

To obtain other salts like denatonium benzoate, the synthesized denatonium chloride undergoes an anion
exchange reaction [5] [4]. This involves reacting denatonium chloride with sodium benzoate, or first
converting it to denatonium hydroxide using sodium hydroxide, followed by neutralization with benzoic

acid.

Research and Application Notes

¢ Key Considerations for Researchers: The high aqueous solubility of denatonium chloride and
benzoate makes them ideal for incorporation into liquid formulations like antifreeze, alcohols, and
liquid detergents to prevent accidental ingestion [5] [6]. The low toxicity (rat LD50 of 485-740 mg/kg
for denatonium benzoate) is a significant advantage for these applications [4].

¢ Detection Method: A poly(vinyl chloride) matrix membrane ion-selective electrode can be used for
the potentiometric determination of denatonium benzoate, effective in ranges as low as 1-10 ppm [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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